Cas no 2111067-88-8 (5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 2111067-88-8
• MF: C₁₂H₉F₂NO₂
• MW: 237.202170133591
• CID: 4710993
• PubChem ID: 134830415
• Update Time: 2025-06-09

5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid
• AK00780376
• AKOS037649067
• D80452
• 5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylicacid
• BS-16485
• 2111067-88-8
• CS-0187059
• SB62038

• Inchi： 1S/C12H9F2NO2/c1-6-4-10(15-11(6)12(16)17)7-2-3-8(13)9(14)5-7/h2-5,15H,1H3,(H,16,17)
• InChI Key： MUTNRANMULZGJX-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=CC(C)=C(C(=O)O)N1)F

Computed Properties

• Exact Mass: 237.06013485g/mol
• Monoisotopic Mass: 237.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 2.8

Additional information on 5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid

Introduction to 5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 2111067-88-8)

5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid, identified by the CAS number 2111067-88-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole carboxylic acid class, characterized by a five-membered heterocyclic ring containing nitrogen, which is a common structural motif in biologically active molecules. The presence of fluorine substituents at the 3 and 4 positions of the phenyl ring and a methyl group at the 3-position of the pyrrole ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural features of 5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid contribute to its potential biological activity. The fluorine atoms, known for their ability to modulate metabolic stability and binding affinity, enhance the compound's interaction with biological targets. Additionally, the methyl group at the 3-position of the pyrrole ring can influence the compound's conformation and reactivity, which are critical factors in drug design. These structural elements make it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring heterocyclic compounds for their pharmacological properties. Pyrrole derivatives have been extensively studied due to their role as key intermediates in various pharmacologically active substances. The introduction of fluorine atoms into aromatic rings has been particularly effective in improving drug-like properties such as lipophilicity, solubility, and metabolic stability. This has led to numerous patents and publications focusing on fluorinated pyrrole derivatives as potential candidates for treating various diseases.

One of the most compelling aspects of 5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid is its potential application in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. Recent studies have highlighted the importance of kinase inhibition in cancer therapy, and pyrrole-based inhibitors have shown promise in this area. The fluorinated phenyl ring in this compound can serve as a hinge-binding region, interacting with critical residues in target enzymes. Furthermore, the carboxylic acid group at the 2-position can be modified to enhance binding affinity through hydrogen bonding or salt bridge interactions.

Another area where 5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid shows potential is in antiviral research. The unique structural features of this compound may allow it to interfere with viral replication by inhibiting key viral enzymes or proteins. For instance, fluorinated pyrroles have been reported to exhibit inhibitory activity against RNA-dependent RNA polymerases (RdRp), which are essential for viral replication. The steric and electronic properties introduced by the fluorine atoms and methyl group could optimize binding to viral targets, leading to potent antiviral effects.

The synthesis of 5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by functional group transformations such as halogenation and carboxylation. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms into the aromatic ring efficiently. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

Once synthesized, 5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid can be further modified to explore its pharmacological potential. For example, replacing the carboxylic acid group with an amide or ester can alter its solubility and metabolic profile. Additionally, introducing other functional groups at different positions on the pyrrole or phenyl rings can fine-tune its biological activity. Such modifications are often guided by computational modeling and high-throughput screening techniques to identify lead compounds with optimal properties.

The development of new drugs is a lengthy and expensive process that requires extensive characterization of lead compounds before they can enter clinical trials. 5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid, with its promising structural features, represents an early stage candidate that warrants further investigation. Preliminary studies may involve evaluating its cytotoxicity against various cancer cell lines or testing its antiviral activity using relevant assays. These studies will provide valuable insights into its therapeutic potential and guide subsequent optimization efforts.

In conclusion,5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid (CAS No. 2111067-88-8) is a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of fluorine substituents and functional groups makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for heterocyclic compounds like this one,5-(3,4-Difluorophenyl)-3-methyl-1H-pyrrole-2-carboxylic acid is poised to play a significant role in future drug discovery efforts.